Cas no 2250217-32-2 (TCO-PEG3-amide-C3-triethoxysilane)

• Product Name: TCO-PEG3-amide-C3-triethoxysilane
• CAS No: 2250217-32-2
• MF: C₂₇H₅₂N₂O₉Si
• MW: 576.795289993286
• CID: 5052350
• PubChem ID: 146026029
• Update Time: 2025-10-22

TCO-PEG3-amide-C3-triethoxysilane Chemical and Physical Properties

Names and Identifiers

• TCO-PEG3-amide-C3-triethoxysilane
• TCO-PEG3-triethoxysilane
• 2250217-32-2
• [(4Z)-cyclooct-4-en-1-yl] N-[2-[2-[2-[3-oxo-3-(3-triethoxysilylpropylamino)propoxy]ethoxy]ethoxy]ethyl]carbamate
• HY-141185
• CS-0115184
• (4Z)-cyclooct-4-en-1-yl N-(2-{2-[2-(2-{[3-(triethoxysilyl)propyl]carbamoyl}ethoxy)ethoxy]ethoxy}ethyl)carbamate
• [(4E)-cyclooct-4-en-1-yl] N-[2-[2-[2-[3-oxo-3-(3-triethoxysilylpropylamino)propoxy]ethoxy]ethoxy]ethyl]carbamate
• DA-68002
• AKOS040743926

• Inchi： 1S/C27H52N2O9Si/c1-4-35-39(36-5-2,37-6-3)24-12-16-28-26(30)15-18-32-20-22-34-23-21-33-19-17-29-27(31)38-25-13-10-8-7-9-11-14-25/h7-8,25H,4-6,9-24H2,1-3H3,(H,28,30)(H,29,31)/b8-7-
• InChI Key： ZXQAFZQBZKLJGI-FPLPWBNLSA-N
• SMILES： [Si](CCCNC(CCOCCOCCOCCNC(=O)OC1CCC=CCCC1)=O)(OCC)(OCC)OCC |c:24|

Computed Properties

• Exact Mass: 576.34420777g/mol
• Monoisotopic Mass: 576.34420777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 24
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123

Additional information on TCO-PEG3-amide-C3-triethoxysilane

TCO-PEG3-amide-C3-triethoxysilane: A Comprehensive Overview

The compound with CAS No. 2250217-32-2, commonly referred to as TCO-PEG3-amide-C3-triethoxysilane, is a highly specialized chemical entity that has garnered significant attention in the fields of materials science, biotechnology, and drug delivery systems. This compound is a unique hybrid material that combines the properties of polyethylene glycol (PEG), an amide functional group, and triethoxysilane, making it versatile for various applications. The TCO-PEG3-amide-C3-triethoxysilane structure is designed to facilitate strong bonding between organic and inorganic surfaces, which is a critical feature in many advanced materials.

Recent studies have highlighted the potential of TCO-PEG3-amide-C3-triethoxysilane in enhancing the performance of bio-inspired materials. For instance, researchers have demonstrated its ability to improve the adhesion properties of hydrogels, which are widely used in tissue engineering and drug delivery systems. The incorporation of PEG in the structure provides excellent hydrophilicity, while the triethoxysilane moiety ensures strong covalent bonding with silica-based substrates. This dual functionality makes it an ideal candidate for creating hybrid materials that can operate effectively in both aqueous and non-aqueous environments.

One of the most promising applications of TCO-PEG3-amide-C3-triethoxysilane is in the development of stimuli-responsive materials. By leveraging its unique chemical properties, scientists have been able to create materials that can respond to external stimuli such as temperature, pH changes, or light. These stimuli-responsive materials have potential applications in smart drug delivery systems, where precise control over drug release is crucial. For example, a recent study published in *Advanced Materials* demonstrated how TCO-PEG3-amide-C3-triethoxysilane can be used to create pH-responsive hydrogels that release drugs in a controlled manner under specific conditions.

In addition to its role in material science, TCO-PEG3-amide-C3-triethoxysilane has also shown potential in biomedical applications. Its biocompatibility and ability to form strong bonds with biological molecules make it suitable for use in medical devices and implants. Researchers have explored its use as a coating material for implants, where it can enhance the integration of the implant with the surrounding tissue by promoting cell adhesion and proliferation.

The synthesis of TCO-PEG3-amide-C3-triethoxysilane involves a multi-step process that requires precise control over reaction conditions. The key steps include the activation of PEG with an amide group and subsequent coupling with triethoxysilane. Recent advancements in synthetic chemistry have made this process more efficient and scalable, enabling larger-scale production for industrial applications.

Another area where TCO-PEG3-amide-C3-triethoxysilane has shown promise is in nanotechnology. Its ability to form stable nanoparticles has led to its use in targeted drug delivery systems. These nanoparticles can be functionalized with specific targeting ligands, enabling them to deliver therapeutic agents directly to diseased tissues while minimizing systemic toxicity. A study published in *Nature Nanotechnology* highlighted how these nanoparticles can be used to deliver anticancer drugs with high precision, significantly improving treatment outcomes.

Despite its numerous advantages, the use of TCO-PEG3-amide-C3-triethoxysilane is not without challenges. One major concern is its stability under certain environmental conditions. Researchers are actively working on modifying its structure to enhance its durability and resistance to degradation. Additionally, there is a need for further studies to fully understand its long-term biocompatibility and safety profile before it can be widely adopted in biomedical applications.

In conclusion, TCO-PEG3-amide-C3-triethoxysilane represents a cutting-edge material with vast potential across multiple disciplines. Its unique combination of properties makes it an invaluable tool for developing advanced materials and biomedical solutions. As research continues to uncover new applications and improve its performance, this compound is poised to play a significant role in shaping the future of science and technology.